N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide

• Molecular Formula: C15H21ClN2O
• Molecular Weight: 280.79 g/mol
• IUPAC Name: N-(3-chloro-2-methylphenyl)-3-piperidin-1-ylpropanamide
• InChI: InChI=1S/C15H21ClN2O/c1-12-13(16)6-5-7-14(12)17-15(19)8-11-18-9-3-2-4-10-18/h5-7H,2-4,8-11H2,1H3,(H,17,19)
• InChI Key: BLDCCBDMQYRXLO-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)CCN2CCCCC2

Description

N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide, also known as ML204, is a small molecule inhibitor that has been extensively studied in the field of pharmacology. This compound has shown potential as a therapeutic agent for various diseases, including hypertension, epilepsy, and chronic pain.

Mechanism of Action

N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide exerts its effects by selectively inhibiting the activity of specific ion channels and proteins. It binds to these targets and prevents their normal function, leading to a reduction in blood pressure, seizure activity, and pain sensation.
Biochemical and Physiological Effects
N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been shown to have a number of biochemical and physiological effects. In hypertension, it leads to a decrease in blood pressure by inhibiting the activity of a specific ion channel. In epilepsy, it leads to a reduction in seizure activity by targeting a specific ion channel. In chronic pain, it leads to a reduction in pain sensation by inhibiting the activity of a specific protein.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide is that it is a small molecule inhibitor, which makes it easier to administer and study in lab experiments. Additionally, N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been extensively studied, and its effects are well understood. One limitation of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide is that it may have off-target effects, which could lead to unintended consequences.

Future Directions

There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide. One area of interest is the development of more specific inhibitors that target only the desired ion channels or proteins. Another area of interest is the investigation of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide in other disease models, such as cancer or neurological disorders. Additionally, further studies are needed to understand the long-term effects of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide on the body and its potential for use in human therapeutics.
Conclusion
In conclusion, N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide, or N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide, is a small molecule inhibitor that has shown potential as a therapeutic agent for various diseases. Its mechanism of action involves selectively inhibiting the activity of specific ion channels and proteins, leading to a reduction in blood pressure, seizure activity, and pain sensation. While N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has advantages for lab experiments, there are also limitations that need to be considered. Further research is needed to fully understand the potential of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide for human therapeutics.

Synthesis Methods

The synthesis of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide involves a series of chemical reactions that produce the final product. The initial step involves the reaction of 3-chloro-2-methylphenylamine with ethyl 3-bromopropionate in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate product, which is then treated with piperidine to form N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide. The final product is purified using chromatography techniques.

Scientific Research Applications

N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been extensively studied for its potential therapeutic applications. It has shown promise as a treatment for hypertension, epilepsy, and chronic pain. In hypertension, N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been shown to inhibit the activity of a specific ion channel, leading to a decrease in blood pressure. In epilepsy, N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been shown to reduce seizure activity by targeting a specific ion channel. In chronic pain, N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been shown to reduce pain sensation by inhibiting the activity of a specific protein.